Cas no 551930-76-8 (7-chloro-3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-8-methyl-4(1H)-quinolinone)

• Product Name: 7-chloro-3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-8-methyl-4(1H)-quinolinone
• CAS No: 551930-76-8
• MF: C₁₆H₉Cl₂F₃N₂O
• MW: 373.156672239304
• CID: 6785503
• PubChem ID: 3555445
• Update Time: 2025-07-21

7-chloro-3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-8-methyl-4(1H)-quinolinone Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-8-methyl-1,4-dihydroquinolin-4-one
• 2P-709
• 551930-76-8
• AKOS005086139
• 7-chloro-3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-8-methyl-1H-quinolin-4-one
• 7-chloro-3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-8-methyl-4(1H)-quinolinone

• Inchi： 1S/C16H9Cl2F3N2O/c1-7-11(17)3-2-9-13(7)23-6-10(15(9)24)14-12(18)4-8(5-22-14)16(19,20)21/h2-6H,1H3,(H,23,24)
• InChI Key： YDQRFTHVGQQGQU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C(C3C(=CC(C(F)(F)F)=CN=3)Cl)=CNC=2C=1C)=O

Computed Properties

• Exact Mass: 372.004
• Monoisotopic Mass: 372.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42Ų

Additional information on 7-chloro-3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-8-methyl-4(1H)-quinolinone

Professional Introduction to Compound with CAS No. 551930-76-8 and Product Name: 7-chloro-3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-8-methyl-4(1H)-quinolinone

The compound in question, identified by the CAS number 551930-76-8, is a highly specialized molecule with the systematic name 7-chloro-3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-8-methyl-4(1H)-quinolinone. This intricate structure places it within the realm of advanced chemical synthesis and pharmaceutical research, where its unique properties make it a subject of significant interest. The presence of multiple functional groups, including chloro and trifluoromethyl substituents, as well as the quinolinone core, suggests a potential for diverse biological activities and applications in medicinal chemistry.

In recent years, the field of drug discovery has seen a surge in the exploration of heterocyclic compounds due to their inherent biological activity and structural diversity. Quinolinone derivatives, in particular, have been extensively studied for their pharmacological properties. The compound under discussion belongs to this class of molecules, which has shown promise in various therapeutic areas. Specifically, quinolinone scaffolds are known for their role in developing antimicrobial, anti-inflammatory, and anticancer agents. The structural features of this compound, such as the 7-chloro and 8-methyl groups, contribute to its potential pharmacological profile by influencing electronic distributions and molecular interactions.

One of the most compelling aspects of this compound is its complex substitution pattern. The 3-[3-chloro-5-(trifluoromethyl)-2-pyridinyl] moiety introduces a pyridine ring with additional chloro and trifluoromethyl groups, which are known to enhance binding affinity to biological targets. This design rationale is particularly relevant in the context of modern drug development, where targeted inhibition of specific enzymes or receptors is crucial for therapeutic efficacy. The trifluoromethyl group, in particular, is a common pharmacophore that improves metabolic stability and lipophilicity, making it an attractive feature for drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been instrumental in understanding how this molecule interacts with potential targets. For instance, simulations suggest that the 7-chloro and 8-methyl substituents may facilitate binding to enzymes involved in cancer pathways. Additionally, the pyridine ring could engage in hydrogen bonding interactions with key residues in protein targets, enhancing binding affinity. These insights are derived from cutting-edge computational methods that integrate quantum mechanics and molecular mechanics approaches.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of reactive intermediates to introduce the desired functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine moiety efficiently. Furthermore, protecting group strategies have been essential to prevent unwanted side reactions during synthesis. The successful preparation of this molecule underscores the growing sophistication of synthetic methodologies in medicinal chemistry.

In terms of potential applications, this compound has garnered attention for its possible role as an intermediate in the synthesis of novel therapeutics. Its structural motif is reminiscent of known bioactive molecules that have demonstrated efficacy in preclinical studies. For example, related quinolinone derivatives have shown promise as kinase inhibitors, which are critical targets in oncology research. The unique combination of substituents in this compound may confer selectivity for certain kinases over others, thereby reducing off-target effects—a key consideration in drug development.

The impact of fluorine-containing groups on pharmaceuticals cannot be overstated. The presence of a trifluoromethyl group enhances both metabolic stability and binding affinity due to its electron-withdrawing properties and ability to form strong hydrogen bonds. This feature has been leveraged in numerous drug candidates that have successfully transitioned into clinical use. In the case of this compound, the trifluoromethyl group is strategically positioned within the pyridine ring to maximize its beneficial effects on molecular interactions.

As research progresses, interdisciplinary approaches combining synthetic chemistry with bioinformatics are becoming increasingly prevalent. High-throughput screening (HTS) techniques coupled with machine learning algorithms allow researchers to rapidly assess the potential activity of large libraries of compounds like this one. Such integrative strategies accelerate the discovery process by prioritizing molecules with high predicted efficacy while minimizing experimental redundancy.

The quinolinone core itself has a rich history in medicinal chemistry dating back several decades. Its versatility as a scaffold has led to numerous clinically approved drugs across different therapeutic categories including antimalarials and antivirals among others where modifications on similar structures were found effective against various diseases after extensive testing phases both preclinical then clinical trials before final approval by regulatory authorities worldwide

The development pipeline for new therapeutics continues to evolve with increasing emphasis on precision medicine tailored treatments based upon individual genetic profiles or disease biomarkers . Compounds like those described here represent promising candidates that could fit into such personalized treatment paradigms by offering targeted mechanisms through selective inhibition or modulation pathways influenced by their specific structural features including halogenated aromatic systems which often exhibit enhanced bioavailability pharmacokinetic profiles upon oral administration making them suitable candidates for further development into oral dosage forms